Cas no 21794-66-1 (Homomangiferin)

Homomangiferin Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2-b-D-glucopyranosyl-1,6,7-trihydroxy-3-methoxy-
• 1,6,7-trihydroxy-3-methoxy-2-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• Homomangiferin
• CS-0092629
• SCHEMBL21223797
• DTXSID70176206
• CHEMBL3233510
• 21794-66-1
• HY-111811
• 9H-Xanthen-9-one, 2-beta-D-glucopyranosyl-1,6,7-trihydroxy-3-methoxy-
• AKOS040760450
• 1,6,7-Trihydroxy-3-methoxy-2-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-9H-xanthen-9-one
• Mangiferin, 3-O-methyl-
• 1,6,7-Trihydroxy-3-methoxy-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• 3-O-Methylmangiferin
• DTXCID4098697
• DA-54060
• +Expand

• InChIKey： HDPSXKXQSOVYLL-PQSJUMPYSA-N
• Inchi： InChI=1S/C20H20O11/c1-29-10-4-11-13(15(24)6-2-7(22)8(23)3-9(6)30-11)17(26)14(10)20-19(28)18(27)16(25)12(5-21)31-20/h2-4,12,16,18-23,25-28H,5H2,1H3/t12-,16-,18+,19-,20+/m1/s1
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](C2=C(OC)C=C3OC4=CC(O)=C(O)C=C4C(=O)C3=C2O)O1

Computed Properties

• Exact Mass: 436.100561
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 3
• Monoisotopic Mass: 436.100561
• Heavy Atom Count: 31
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 186

Experimental Properties

• Refractive Index: 1.73
• Boiling Point: 734°C at 760 mmHg
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 261.7°C
• Color/Form: Powder
• Density: 1.713